Cas no 1110-02-7 (19-Norlanosta-1,5-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (9b,10a,16a)-)

• Product Name: 19-Norlanosta-1,5-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (9b,10a,16a)-
• CAS No: 1110-02-7
• MF: C₃₀H₄₄O₇
• MW: 516.666170120239
• CID: 158398
• PubChem ID: 441820
• Update Time: 2025-04-19

19-Norlanosta-1,5-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (9b,10a,16a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-1,5-diene-3,11,22-trione,2,16,20,25-tetrahydroxy-9-methyl-, (9b,10a,16a)-
• Cucurbitacin L
• (8S,9R,10R,13R,14S,16R,17R)-17-[(2R)-2,6-dihydroxy-6-methyl-3-oxoheptan-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
• NSC-112167
• Isocucurbitacin L
• Dihydroelatericin B
• Dihydrocucurbitacin I
• (9β,10α)-2,16α,20,25-Tetrahydroxy-9-methyl-19-norlanosta-1,5-diene-3,11,22-trione
• SCHEMBL4957672
• CHEMBL4753806
• 19-Nor-9beta,10alpha-lanosta-1,5-diene-3,11,22-trione, 2,16alpha,20,25-tetrahydroxy-9-methyl-
• 1110-02-7
• C08802
• CHEBI:3949
• DTXSID80149441
• Q27106267
• NS00094793
• LMST01010112

• Inchi： 1S/C30H44O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,13,17,19-20,23,31-32,36-37H,10-12,14-15H2,1-8H3/t17-,19-,20+,23+,27+,28-,29+,30+/m1/s1
• InChI Key： PIGAXYFCLPQWOD-ILFSFOJUSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C(C(=C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)O)=O)(C)O)=O)O)=O

Computed Properties

• Exact Mass: 516.309
• Monoisotopic Mass: 516.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 68
• XLogP3: 2.7
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Density: 1.24
• Boiling Point: 696.7°Cat760mmHg
• Flash Point: 389.1°C
• Refractive Index: 1.582